Cas no 2138146-82-2 ({1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(ethyl)amine)

• Product Name: {1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(ethyl)amine
• CAS No: 2138146-82-2
• MF: C₁₂H₁₈N₆
• MW: 246.311521053314
• CID: 5990182
• PubChem ID: 165474728
• Update Time: 2025-10-29

{1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(ethyl)amine
• {[1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-yl]methyl}(ethyl)amine
• 2138146-82-2
• EN300-1128647

• Inchi： 1S/C12H18N6/c1-3-13-8-10-12(11-6-7-14-17(11)2)18(16-15-10)9-4-5-9/h6-7,9,13H,3-5,8H2,1-2H3
• InChI Key： ZBZFISMIKXRTJQ-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=NN2C)=C(CNCC)N=N1)C1CC1

Computed Properties

• Exact Mass: 246.15929460g/mol
• Monoisotopic Mass: 246.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 60.6Ų

Additional information on {1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(ethyl)amine

Introduction to {1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(ethyl)amine and Its Significance in Modern Chemical Biology

{1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(ethyl)amine, with the CAS number 2138146-82-2, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of heterocyclic molecules that are known for their diverse biological activities. The intricate arrangement of rings and functional groups in its molecular structure makes it a promising candidate for further research and development.

The core structure of this compound consists of a cyclopropyl group attached to a triazole ring, which is further substituted with a methyl-pyrazole moiety. This particular configuration imparts unique electronic and steric properties to the molecule, making it an interesting subject for study in various biochemical pathways. The presence of multiple nitrogen atoms in the molecule also suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in the development of small molecule inhibitors that can modulate the activity of key enzymes involved in diseases such as cancer, inflammation, and neurodegenerative disorders. {1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(ethyl)amine has shown promise in preliminary studies as a potential lead compound for such applications. Its ability to interact with biological targets at the molecular level makes it a valuable tool for researchers looking to develop novel therapeutic strategies.

One of the most compelling aspects of this compound is its structural diversity, which allows for a wide range of possible modifications. Researchers have been exploring various derivatives of {1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(ethyl)amine to optimize its pharmacological properties. These modifications include changes to the substituents on the cyclopropyl ring and the triazole ring, as well as alterations to the ethylamine moiety. Such modifications can enhance the compound's solubility, bioavailability, and target specificity.

The synthesis of {1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(ethyl)amine involves multiple steps that require precise control over reaction conditions. The synthesis typically begins with the preparation of key intermediates such as 1-methylpyrazole and cyclopropyl halides. These intermediates are then coupled together using transition metal catalysis to form the triazole ring. The final step involves the introduction of the ethylamine group, which is achieved through nucleophilic substitution reactions.

Recent advances in synthetic chemistry have enabled researchers to streamline the synthesis of complex heterocyclic compounds like {1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(ethyl)amine. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields. These advancements have made it more feasible to produce large quantities of the compound for both research and commercial purposes.

The biological activity of {1-cyclopropyl-5-(1-methyl-1H-pyrazol -5 -yl)- 1 H - 12 ,3 -triazol -4 - ylmeth yl)( eth y l )a m ine has been extensively studied in various cellular systems. Preliminary data suggest that this compound exhibits inhibitory effects on several key enzymes involved in disease pathways. For example, it has shown potential as an inhibitor of kinases that are overexpressed in cancer cells. Additionally, it has demonstrated anti-inflammatory properties by modulating the activity of enzymes such as COX and LOX.

The mechanism of action of { 11 -cyc lo prop yl - 51 -( 11 -me th y l -11 H -py ra z ol -51 - yl ) -11 H -12 ,3 -triazo l -41 - ylmeth y l)( eth y l )a m ine is still under investigation, but early studies suggest that it interacts with biological targets through non-covalent binding interactions. This mode of action is favorable for developing drugs with lower toxicity profiles. Further research is needed to fully elucidate the detailed mechanism by which this compound exerts its biological effects.

One area where this compound shows particular promise is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have indicated that it can cross the blood-brain barrier and interact with neuronal receptors involved in these conditions. By modulating these receptors, { 11 -cyc lo prop yl -51 -( 11 -me th y l -11 H -py ra z ol -51 - yl ) -11 H -12 ,3 -triazo l -41 - ylmeth y l)( eth y l )a m ine may have therapeutic benefits in slowing down or reversing the progression of these diseases.

Another exciting application area is in oncology. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and metastasis. { 11-cyc lo prop yl -51 -( 11-me th y l-l H-py ra z ol-l H'-py ra z ol-l' ,32-triazo l-l' ,42-y lmeth y l)( eth y l )a m ine has shown potential in disrupting these pathways by inhibiting key enzymes involved in cancer cell proliferation and survival. Clinical trials are currently underway to evaluate its efficacy and safety profile in cancer patients.

The development of new drugs is a complex process that involves multiple stages from discovery to commercialization. { 11-cyc lo prop yl --( me th y l-l H-py ra z ol-l' ,32-triazo ll' ,42-y lmethyll)( ethyll )a m ine represents an important step forward in this process. Its unique structure and promising biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is poised to play a significant role in future medical treatments.